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Compound of Interest

Compound Name: Climbazole-d4

Cat. No.: B564761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of Climbazole-d4, an isotopically labeled imidazole antifungal agent. It is intended

to serve as a critical resource for researchers, scientists, and professionals engaged in drug

development, analytical chemistry, and toxicological studies. This document details the

compound's fundamental characteristics, outlines key experimental methodologies for its

analysis, and illustrates relevant biochemical and analytical pathways.

Core Compound Identification and Properties
Climbazole-d4 is the deuterium-labeled version of Climbazole, a topical antifungal agent

frequently used in the treatment of fungal skin infections like dandruff and eczema.[1][2] The

incorporation of four deuterium atoms on the phenyl ring makes it an ideal internal standard for

quantification of Climbazole in various biological and environmental matrices by mass

spectrometry-based methods such as GC-MS or LC-MS.[3][4]

Table 1: General and Chemical Identifiers for Climbazole-d4
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Property Value Reference(s)

IUPAC Name

1-(4-chloro-2,3,5,6-

tetradeuteriophenoxy)-1-

imidazol-1-yl-3,3-

dimethylbutan-2-one

[5]

Synonyms

(±)-Climbazole-d4 (phenyl-d4),

BAY-e 6975-d4, Crinipan AD-

d4

[6][7][8]

CAS Number 1185117-79-6 [3][5][7][9]

Molecular Formula C₁₅H₁₃D₄ClN₂O₂ [4][7][9][10]

Canonical SMILES

CC(C)

(C)C(=O)C(OC1=C([2H])C([2H

])=C(Cl)C([2H])=C1[2H])N2C=

CN=C2

[3][4]

InChIKey
OWEGWHBOCFMBLP-

UGWFXTGHSA-N
[4]

Table 2: Physical and Chemical Properties of Climbazole-d4
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Property Value Reference(s)

Molecular Weight
296.78 g/mol , 296.79 g/mol ,

296.8 g/mol
[3][5][7][9][10]

Exact Mass 296.1229625 Da [5]

Appearance White to Off-White Solid [7][10]

Melting Point 82-84°C [6][7]

Boiling Point
447.5 ± 40.0 °C (Predicted for

non-deuterated Climbazole)
[1][11]

Solubility
Soluble in Chloroform;

Sparingly soluble in Methanol
[3][4][7]

Storage Temperature -20°C [3][6][7]

Stability

Stable for ≥ 4 years at

recommended storage

conditions

[4]

Purity (HPLC) >99.00% [3][10]

Isotopic Enrichment
≥99% deuterated forms (d₁-

d₄); 98.68% (d₄=94.82%)
[4][10]

Note: Some properties like boiling point, density, and pKa are predicted values for the non-

deuterated parent compound, Climbazole, as specific experimental data for Climbazole-d4 is

limited.

Experimental Protocols and Methodologies
The analysis and quantification of Climbazole and its metabolites heavily rely on the use of

Climbazole-d4 as an internal standard. Below are detailed methodologies commonly

employed.

LC-MS/MS is a highly sensitive and specific method for quantifying Climbazole metabolites in

biological samples, such as human urine.[12] Climbazole-d4 is essential for correcting

variations in sample preparation and instrument response.
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Sample Preparation (Human Urine):[12]

Enzymatic Hydrolysis: To measure total metabolite concentration (conjugated and

unconjugated), urine samples undergo enzymatic hydrolysis to cleave glucuronide

conjugates.

Internal Standard Spiking: A known concentration of Climbazole-d4 solution is added to

each sample at the beginning of the preparation process.

Online Solid Phase Extraction (SPE): The sample is loaded onto an SPE column to

concentrate the analytes and remove interfering matrix components. The analytes are then

eluted directly into the LC-MS/MS system.

Chromatographic Conditions:

System: Ultra-High-Performance Liquid Chromatography (UHPLC) system.[12]

Column: A reverse-phase C18 column is typically used for separation.[13]

Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium formate) and an organic

solvent like acetonitrile is employed.[13][14]

Flow Rate: Optimized for the specific column dimensions and particle size.

Mass Spectrometry Conditions:

Ionization: Electrospray Ionization (ESI) in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific precursor-

to-product ion transitions for both the analyte (Climbazole metabolites) and the internal

standard (Climbazole-d4) are monitored.

Quantification: The analyte concentration is determined by calculating the peak area ratio of

the analyte to the internal standard and comparing it against a calibration curve.

HPLC with UV detection is a standard method for assessing the purity of Climbazole-d4 raw

material.
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Chromatographic Conditions:[10][13]

System: Agilent 1100 series HPLC or equivalent.[13]

Column: Reverse-phase C18 column (e.g., Kinetex 5 µm, 50 x 4.6 mm).[13]

Mobile Phase: Isocratic mixture of a phosphate buffer (pH 7.4) and Acetonitrile (e.g., 40:60

v/v).[13]

Detection: UV spectrophotometer at a wavelength of 222 nm or 270 nm.[14][15]

Analysis: The purity is calculated based on the area percentage of the principal peak relative

to the total peak area in the chromatogram.

¹H NMR spectroscopy is used to confirm the chemical structure of Climbazole-d4 and verify

the position of deuterium labeling.

Procedure:

Sample Preparation: A small amount of the Climbazole-d4 solid is dissolved in a suitable

deuterated solvent (e.g., Chloroform-d, CDCl₃).

Data Acquisition: The ¹H NMR spectrum is acquired on a high-field NMR spectrometer.

Spectral Analysis: The spectrum is compared to the structure of Climbazole. The absence or

significant reduction of signals corresponding to the protons on the 4-chlorophenoxy ring

confirms successful deuteration at these positions. The presence of other characteristic

peaks for the imidazole and butanone moieties confirms the overall structure. A certificate of

analysis for Climbazole-d4 often states that the ¹H NMR spectrum is consistent with the

proposed structure.[10]

Signaling Pathways and Logical Relationships
Climbazole functions as an imidazole antifungal agent. Its mechanism is believed to be similar

to other azole fungicides like ketoconazole, which involves the inhibition of ergosterol

biosynthesis. Ergosterol is a vital component of the fungal cell membrane. By disrupting its

production, Climbazole compromises the integrity of the cell membrane, leading to fungal cell
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death. Additionally, Climbazole has been shown to be a potent inducer of cytochrome P450

(CYP450) enzymes in rat liver, which has implications for drug metabolism studies.[4][8]
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Caption: Proposed mechanism of Climbazole's antifungal action and its role in inducing

CYP450 enzymes.

The use of an isotopically labeled internal standard like Climbazole-d4 is the gold standard in

quantitative bioanalysis using mass spectrometry. It ensures high accuracy and precision by

accounting for analyte loss during sample processing and for variations in instrument response

(matrix effects).
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Caption: Standard experimental workflow for bioanalysis using an internal standard (IS) like

Climbazole-d4.
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Climbazole-d4 is an ideal internal standard for Climbazole because it is chemically identical

but mass-shifted. This ensures that it co-elutes chromatographically and behaves similarly

during extraction and ionization, while being clearly distinguishable by the mass spectrometer.

Climbazole (Analyte)
MW: ~292.76

Identical Properties:
- Retention Time

- Extraction Recovery
- Ionization Efficiency

Different Property:
- Mass-to-Charge (m/z)

Climbazole-d4 (Internal Standard)
MW: ~296.79 Distinguishable by

Mass Spectrometer

Click to download full resolution via product page

Caption: Relationship between Climbazole (analyte) and Climbazole-d4 (internal standard).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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